PF-367

• CAS: 1962178-27-3
• Molecular Formula: C16H16ClN5O3
• Molecular Weight: 361.78 g/mol
• InChI: InChI=1S/C16H16ClN5O3/c1-24-13-4-3-11(7-12(13)17)15-14(20-10-25-15)16(23)19-5-2-6-22-9-18-8-21-22/h3-4,7-10H,2,5-6H2,1H3,(H,19,23)
• InChIKey: RQFYFNAGNBUGFC-UHFFFAOYSA-N

PF-367 (CAS 1962178-27-3): GSK-3α/β ATP-Competitive Inhibitor with Sub-Nanomolar to Low Nanomolar Potency

PF-367 (PF-04802367) is an oxazole-4-carboxamide derivative that functions as a highly potent, ATP-competitive inhibitor of glycogen synthase kinase-3 (GSK-3) isoforms α and β [1]. The compound demonstrates consistent low nanomolar inhibitory activity across multiple orthogonal enzymatic assay formats, including recombinant human GSK-3β enzyme assays (IC50 = 2.1 nM), ADP-Glo assays (IC50 = 1.1 nM), and mobility-shift assays (IC50 = 9.0 nM) [2]. PF-367 was discovered through high-throughput screening and optimized for central nervous system (CNS) applications, with demonstrated brain penetration and displaceable target binding in non-human primates .

Pathway GSK-3α/β ATP-competitive inhibition studies

Model CNS target engagement research models

Selectivity Kinase selectivity-profiling workflow

• [1] Liang SH, Chen JM, Normandin MD, Chang JS, Chang GC, Taylor CK, et al. Discovery of a Highly Selective Glycogen Synthase Kinase-3 Inhibitor (PF-04802367) That Modulates Tau Phosphorylation in the Brain: Translation for PET Neuroimaging. Angew Chem Int Ed Engl. 2016;55(33):9601-9605. PMID: 27355874 View Source
• [2] Liang S, Chen J, Normandin M, Collier T, Perlis R, Holson E, et al. Discovery of [11C]PF-367 for neuroimaging of glycogen synthase kinase 3. J Nucl Med. 2015;56(supplement 3):491. View Source

Why PF-367 Cannot Be Casually Substituted with Other GSK-3 Inhibitors in CNS and Kinase Profiling Applications

GSK-3 inhibitors vary dramatically in their selectivity profiles across the broader kinome, and this variance has direct experimental consequences for data reproducibility and target deconvolution. PF-367 has been extensively characterized in a panel of >400 neuroreceptors, enzymes, and kinases, demonstrating >450-fold selectivity for GSK-3 [1]. In contrast, commonly used GSK-3 inhibitors such as CHIR-99021 exhibit significantly different selectivity windows: CHIR-99021 shows >500-fold selectivity for GSK-3 over CDC2, ERK2, and other protein kinases [2], while pan-kinase inhibitors like Indirubin inhibit CDK2/CyclinA, CDK5/p35, and CDK1/CyclinB in addition to GSK-3β . For CNS applications specifically, PF-367 possesses validated brain permeability and displaceable target binding confirmed via PET imaging in non-human primates [3], a property not uniformly established across the broader GSK-3 inhibitor class. Substituting PF-367 with an alternative GSK-3 inhibitor without equivalent selectivity validation and CNS penetration data risks introducing off-target confounding effects that undermine mechanistic conclusions.

Kinase selectivity profiles

GSK-3 inhibitor selectivity windows vary significantly; broader kinome inhibition may confound pathway interpretation.

CNS penetration evidence

CNS exposure and target engagement have not been uniformly established across alternative GSK-3 inhibitors.

Off-target kinase effects

Pan-kinase inhibitors may introduce CDK and other kinase confounding; reported PF-367 selectivity may not transfer directly.

• [1] Liang S, Chen J, Normandin M, Collier T, Perlis R, Holson E, et al. Discovery of [11C]PF-367 for neuroimaging of glycogen synthase kinase 3. J Nucl Med. 2015;56(supplement 3):491. View Source
• [2] GLPBIO. CHIR 99021 trihydrochloride Product Information. View Source
• [3] Guehl N, Wooten D, Livni E, Collier T, Grogg K, Liang S, et al. Pharmacokinetic analysis of the novel glycogen synthase kinase-3 radioligand [11C]PF367 in non-human primates. J Nucl Med. 2016;57(supplement 2):295. View Source

PF-367 Quantitative Differentiation Evidence: Comparative Potency, Selectivity, and In Vivo Target Engagement

Potency Comparison: PF-367 vs. CHIR-99021 on GSK-3β

PF-367 demonstrates 3.2-fold greater potency against GSK-3β than CHIR-99021 in recombinant human enzyme assays [1].

GSK-3β Potency

Head-to-head

IC50 2.1 nM vs 6.7 nM (3.2×)

Reported potency difference in recombinant enzyme assay

Supports assay-specific potency comparison

Evidence Dimension	Inhibitory potency against GSK-3β
Target Compound Data	IC50 = 2.1 nM
Comparator Or Baseline	CHIR-99021: IC50 = 6.7 nM for GSK-3β
Quantified Difference	3.2-fold higher potency for PF-367
Conditions	Recombinant human GSK-3β enzyme assay

Why This Matters

Lower IC50 enables reduced compound usage per experiment, potentially lowering per-assay costs and minimizing off-target effects at working concentrations.

• [1] Liang SH, Chen JM, Normandin MD, Chang JS, Chang GC, Taylor CK, et al. Discovery of a Highly Selective Glycogen Synthase Kinase-3 Inhibitor (PF-04802367) That Modulates Tau Phosphorylation in the Brain: Translation for PET Neuroimaging. Angew Chem Int Ed Engl. 2016;55(33):9601-9605. PMID: 27355874 View Source

Kinome Selectivity: PF-367 vs. Closest Kinase Off-Target CDK2

PF-367 exhibits >1000-fold selectivity for GSK-3β over CDK2, its closest structural homolog among protein kinases [1].

Selectivity vs CDK2

Head-to-head

>1000-fold over CDK2

Reported selectivity over closest kinase off-target

May support reduced cell-cycle confounding

Evidence Dimension	Selectivity ratio for GSK-3β over CDK2
Target Compound Data	>1000-fold selectivity for GSK-3β over CDK2
Comparator Or Baseline	CDK2 (cyclin-dependent kinase 2) enzymatic activity
Quantified Difference	>1000-fold
Conditions	Enzymatic inhibition assays comparing GSK-3β and CDK2

Why This Matters

Extreme selectivity over CDK2 reduces the risk of confounding cell cycle effects in cellular assays, improving the interpretability of GSK-3-specific phenotypes.

• [1] Mou L, Ma Z, Meng X, Li W, Liang S, Chen X. Exploration of the selective binding mechanism of GSK3β via molecular modeling and molecular dynamics simulation studies. Med Chem Res. 2020;29(4):690-698. DOI: 10.1007/s00044-020-02514-7 View Source

Broad-Panel Kinase Selectivity: PF-367 vs. Class Benchmark

PF-367 maintains >450-fold selectivity for GSK-3 when screened against a comprehensive panel of >400 neuroreceptors, enzymes, and kinases [1].

Kinase Panel

Class-level

>450-fold across >400 targets

Reported broad selectivity window

Data to verify; panel-based screening

Evidence Dimension	Selectivity window across >400 targets
Target Compound Data	>450-fold selectivity for GSK-3
Comparator Or Baseline	Panel of >400 neuroreceptors, enzymes, and kinases
Quantified Difference	>450-fold
Conditions	In vitro selectivity panel screening

Why This Matters

Validated selectivity across a large target panel provides procurement confidence that PF-367 will produce GSK-3-specific effects rather than polypharmacology-driven artifacts.

• [1] Liang S, Chen J, Normandin M, Collier T, Perlis R, Holson E, et al. Discovery of [11C]PF-367 for neuroimaging of glycogen synthase kinase 3. J Nucl Med. 2015;56(supplement 3):491. View Source

In Vivo Target Engagement: Dose-Dependent Tau Phosphorylation Inhibition

PF-367 produces dose-dependent inhibition of tau phosphorylation in rat brain following oral administration, achieving 72% inhibition at 1 mg/kg p.o. and 43% inhibition at 32 mg/kg p.o. [1].

Tau p-Inhibition

Head-to-head

72% at 1 mg/kg p.o. (rat)

Reported dose-dependent target engagement

Oral administration model context

Evidence Dimension	Tau phosphorylation inhibition in rat brain
Target Compound Data	72% inhibition at 1 mg/kg p.o.; 43% inhibition at 32 mg/kg p.o.
Comparator Or Baseline	Baseline (untreated) tau phosphorylation levels
Quantified Difference	72% maximum inhibition observed at lower dose
Conditions	Rat brain, oral administration, dose range 1-32 mg/kg

Why This Matters

Demonstrated in vivo target engagement with oral bioavailability validates PF-367 for animal studies requiring systemic administration and CNS target modulation.

• [1] Liang S, Chen J, Normandin M, Collier T, Perlis R, Holson E, et al. Discovery of [11C]PF-367 for neuroimaging of glycogen synthase kinase 3. J Nucl Med. 2015;56(supplement 3):491. View Source

CNS Target Occupancy: PET Imaging Quantification in Non-Human Primates

PF-367 achieves >80% target occupancy in non-human primate brain at 0.1 mg/kg dose, as quantified by reductions in regional volume of distribution (VT) during PET blocking studies [1].

CNS Occupancy

Supporting evidence

>80% at 0.1 mg/kg (NHP)

Reported CNS target engagement

PET imaging model context

Evidence Dimension	GSK-3 target occupancy in brain
Target Compound Data	>80% target occupancy at 0.1 mg/kg
Comparator Or Baseline	Baseline (unblocked) VT values
Quantified Difference	>80% occupancy
Conditions	Non-human primate brain, PET imaging with [11C]PF-367 radiotracer, blocking with unlabeled PF-367

Why This Matters

Quantified CNS target occupancy at low doses establishes PF-367 as a validated tool compound for CNS GSK-3 studies and radiotracer development applications.

• [1] Guehl N, Wooten D, Livni E, Collier T, Grogg K, Liang S, et al. Pharmacokinetic analysis of the novel glycogen synthase kinase-3 radioligand [11C]PF367 in non-human primates. J Nucl Med. 2016;57(supplement 2):295. View Source

PF-367 Procurement-Matched Research and Industrial Application Scenarios

CNS GSK-3 Target Engagement Studies Requiring Validated Brain Penetration

PF-367 is the appropriate procurement choice for researchers conducting in vivo CNS studies of GSK-3 function where brain exposure and target engagement must be confirmed. The compound's brain penetration and displaceable binding have been validated via PET imaging in non-human primates, with >80% target occupancy achieved at 0.1 mg/kg doses [1]. This evidence supports PF-367's use in animal models of neurological diseases where GSK-3 dysregulation is implicated, including Alzheimer's disease and bipolar disorder studies [2]. Alternative GSK-3 inhibitors lacking equivalent CNS penetration validation introduce uncertainty regarding whether observed effects arise from central or peripheral target modulation.

High-Confidence Kinase Selectivity Profiling and Off-Target Risk Mitigation

For experiments where kinase selectivity is paramount—such as target deconvolution studies, pathway mapping, or experiments requiring clean GSK-3-specific phenotypes—PF-367 offers procurement advantages over less selective alternatives. PF-367 demonstrates >1000-fold selectivity over CDK2 [3] and >450-fold selectivity across a panel of >400 neuroreceptors, enzymes, and kinases [4]. This selectivity profile reduces the likelihood that observed cellular or biochemical effects arise from off-target kinase inhibition, a known limitation of widely used GSK-3 inhibitors like CHIR-99021 and pan-kinase inhibitors such as Indirubin .

PET Radiotracer Development and CNS Imaging Applications

PF-367 is uniquely positioned as a procurement choice for PET imaging laboratories developing GSK-3 radiotracers or conducting translational neuroimaging research. The compound's pharmacokinetic profile has been explicitly characterized as 'ideal for discovery of radiopharmaceuticals for GSK-3 in the central nervous system' [5]. The [11C]PF-367 isotopologue has been successfully synthesized and validated in non-human primate PET studies, demonstrating specific displaceable binding and appropriate brain kinetics for imaging applications [6]. The commercial availability of high-purity unlabeled PF-367 (≥98% by HPLC) supports reproducible radiochemistry and blocking studies.

In Vivo Tau Phosphorylation Studies in Rodent Models

For researchers investigating tau pathology or GSK-3-mediated tau phosphorylation in vivo, PF-367 provides dose-dependent efficacy data that inform experimental design. Oral administration of PF-367 in rats produces quantifiable tau phosphorylation inhibition (72% at 1 mg/kg p.o.; 43% at 32 mg/kg p.o.) [7]. The availability of dose-response data enables precise dosing decisions and facilitates cross-study comparisons when PF-367 is used as a reference GSK-3 inhibitor. This evidence base is not uniformly available for all commercially available GSK-3 inhibitors.

Application

Selection Property

Validation Focus

CNS GSK-3 target engagement studies

Brain penetration profile

CNS target occupancy evidence

Kinase selectivity profiling

Kinase selectivity window

Off-target kinase review

CNS PET radiotracer research

Radiotracer precursor suitability

PET imaging model context

Tau phosphorylation model studies

In vivo target modulation

Oral administration model endpoints

• [1] Guehl N, Wooten D, Livni E, Collier T, Grogg K, Liang S, et al. Pharmacokinetic analysis of the novel glycogen synthase kinase-3 radioligand [11C]PF367 in non-human primates. J Nucl Med. 2016;57(supplement 2):295. View Source
• [2] Liang SH, Chen JM, Normandin MD, Chang JS, Chang GC, Taylor CK, et al. Discovery of a Highly Selective Glycogen Synthase Kinase-3 Inhibitor (PF-04802367) That Modulates Tau Phosphorylation in the Brain: Translation for PET Neuroimaging. Angew Chem Int Ed Engl. 2016;55(33):9601-9605. PMID: 27355874 View Source
• [3] Mou L, Ma Z, Meng X, Li W, Liang S, Chen X. Exploration of the selective binding mechanism of GSK3β via molecular modeling and molecular dynamics simulation studies. Med Chem Res. 2020;29(4):690-698. DOI: 10.1007/s00044-020-02514-7 View Source
• [4] Liang S, Chen J, Normandin M, Collier T, Perlis R, Holson E, et al. Discovery of [11C]PF-367 for neuroimaging of glycogen synthase kinase 3. J Nucl Med. 2015;56(supplement 3):491. View Source
• [5] Liang SH, Chen JM, Normandin MD, Chang JS, Chang GC, Taylor CK, et al. Discovery of a Highly Selective Glycogen Synthase Kinase-3 Inhibitor (PF-04802367) That Modulates Tau Phosphorylation in the Brain: Translation for PET Neuroimaging. Angew Chem Int Ed Engl. 2016;55(33):9601-9605. PMID: 27355874 View Source
• [6] Liang S, Chen J, Normandin M, Collier T, Perlis R, Holson E, et al. Discovery of [11C]PF-367 for neuroimaging of glycogen synthase kinase 3. J Nucl Med. 2015;56(supplement 3):491. View Source
• [7] Liang S, Chen J, Normandin M, Collier T, Perlis R, Holson E, et al. Discovery of [11C]PF-367 for neuroimaging of glycogen synthase kinase 3. J Nucl Med. 2015;56(supplement 3):491. View Source